molecular formula C6H24Cl3N6Rh B089279 Tris(ethylenediamine)rhodium trichloride CAS No. 14023-02-0

Tris(ethylenediamine)rhodium trichloride

Cat. No. B089279
CAS RN: 14023-02-0
M. Wt: 389.6 g/mol
InChI Key: KBEIBVHFOZFPEB-UHFFFAOYSA-K
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Description

Tris(ethylenediamine)rhodium trichloride is an organometallic compound that finds a wide range of applications in scientific research . It is a stable and water-soluble rhodium complex, consisting of three ethylenediamine ligands chelated to the central rhodium atom . It is used as a precursor for supported Rh catalyst .


Molecular Structure Analysis

The molecular formula of this compound is C6H30Cl3N6O3Rh . It consists of a rhodium(III) ion surrounded by three ethylenediamine ligands and three chloride ions .


Chemical Reactions Analysis

This compound is primarily used as a precursor for supported Rh catalyst . The specific reactions it participates in would depend on the nature of the catalyst and the reaction conditions.


Physical And Chemical Properties Analysis

This compound is a crystalline compound with a melting point greater than 300°C . It is water-soluble and stable under recommended storage conditions .

Mechanism of Action

The mechanism of action of Tris(ethylenediamine)rhodium trichloride would depend on its specific use, particularly in the context of its role as a precursor for supported Rh catalysts .

Safety and Hazards

This compound is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves and eye/face protection .

properties

IUPAC Name

ethane-1,2-diamine;rhodium(3+);trichloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/3C2H8N2.3ClH.Rh/c3*3-1-2-4;;;;/h3*1-4H2;3*1H;/q;;;;;;+3/p-3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KBEIBVHFOZFPEB-UHFFFAOYSA-K
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CN)N.C(CN)N.C(CN)N.[Cl-].[Cl-].[Cl-].[Rh+3]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H24Cl3N6Rh
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50930747
Record name Rhodium(3+) chloride--ethane-1,2-diamine (1/3/3)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50930747
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

389.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

14023-02-0
Record name Tris(ethylenediamine)rhodium trichloride
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014023020
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Rhodium(3+) chloride--ethane-1,2-diamine (1/3/3)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50930747
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Tris(ethylenediamine)rhodium trichloride
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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